8-Fluoro-2,3,4,5-tetrahydro-1,5-methano-1H-3-benzazepine-7-carbonitrile
8-Fluoro-2,3,4,5-tetrahydro-1,5-methano-1H-3-benzazepine-7-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
328056-66-2
VCID:
VC0056509
InChI:
InChI=1S/C12H11FN2/c13-12-3-11-9-1-8(5-15-6-9)10(11)2-7(12)4-14/h2-3,8-9,15H,1,5-6H2
SMILES:
C1C2CNCC1C3=C2C=C(C(=C3)F)C#N
Molecular Formula:
C12H11FN2
Molecular Weight:
202.23 g/mol
8-Fluoro-2,3,4,5-tetrahydro-1,5-methano-1H-3-benzazepine-7-carbonitrile
CAS No.: 328056-66-2
Reference Standards
VCID: VC0056509
Molecular Formula: C12H11FN2
Molecular Weight: 202.23 g/mol
| CAS No. | 328056-66-2 |
|---|---|
| Product Name | 8-Fluoro-2,3,4,5-tetrahydro-1,5-methano-1H-3-benzazepine-7-carbonitrile |
| Molecular Formula | C12H11FN2 |
| Molecular Weight | 202.23 g/mol |
| IUPAC Name | 5-fluoro-10-azatricyclo[6.3.1.02,7]dodeca-2(7),3,5-triene-4-carbonitrile |
| Standard InChI | InChI=1S/C12H11FN2/c13-12-3-11-9-1-8(5-15-6-9)10(11)2-7(12)4-14/h2-3,8-9,15H,1,5-6H2 |
| Standard InChIKey | WCBQRCUGGGEXME-UHFFFAOYSA-N |
| SMILES | C1C2CNCC1C3=C2C=C(C(=C3)F)C#N |
| Canonical SMILES | C1C2CNCC1C3=C2C=C(C(=C3)F)C#N |
| Synonyms | 8-Fluoro-2,3,4,5-tetrahydro-1H-1,5-methanobenzo[d]azepine-7-carbonitrile |
| PubChem Compound | 10176583 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume